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Product Comparison at a Glance

The table below summarizes the key characteristics of Nopco NXZ and SN-DEFOAMER 2000 based on the

data obtained.

Feature Nopco NXZ SN-DEFOAMER 2000

Chemical
Composition

Mineral oil, metallic soap, nonionic
surfactant [1]

Blend of mineral oil, silica, metallic
soap of fatty acid, non-ionic surfactant,

water [2]

Primary Function Anti-foaming agent [1] Defoamer [2]

Key Applications Latex, emulsions (acrylic, VAc, VAc-
acrylic), water-based paints, water-

based adhesives [1] [3]

Water-based architectural paints
(indoor/outdoor flat, semi-gloss), matte

aqueous coatings [2]

Recommended
Usage

0.1 - 0.3 mass% on the solid weight of

emulsions/latexes [1]

0.3 - 1% [2]

Appearance Light yellowish brown / Amber liquid [1]

[3]

Data not available
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Feature Nopco NXZ SN-DEFOAMER 2000

Ionic Character Nonionic [1] [3] Data not available

Specific Gravity 0.89 (20°C) [1] Data not available

pH 5.1 (2 mass% aqueous dispersion) [1] Data not available

Analysis of Composition and Performance

Chemical Composition: Both defoamers share a similar foundation of mineral oil and metallic soap

[1] [2]. A key difference is that SN-DEFOAMER 2000 also contains silica and water [2]. The

inclusion of silica, a common foam-suppressing particle, suggests a formulation designed for efficient

foam breaking in prepared coating systems.

Performance and Application: Nopco NXZ is characterized as a metallic soap-type anti-foaming

agent, often used to prevent foam formation in latexes and specific emulsions during their production

[1]. In contrast, SN-DEFOAMER 2000 is described as a defoamer that eliminates existing foam and is

noted for its effectiveness in final paint products [2]. This aligns with the technical distinction where

"antifoam" often refers to agents that prevent foam, while "defoamer" refers to those that destroy

existing foam [4].

Experimental Evaluation Methodology

While specific protocols for these products are limited, a relevant experimental method for evaluating

defoamer performance in a latex system is described for Nopco NXZ. The diagram below outlines a

generalized workflow based on this method.
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Prepare Test Material

Measure 100g of NBR latex
into a 500mL graduated cylinder

Place in temperature-controlled
environment (e.g., 25°C or 40°C)

Initiate bubbling by blowing
nitrogen gas (0.5 L/min)
through a G4 glass filter

Foam height reaches
a predetermined level

Add 0.5 mL of defoamer
(typically a 5% dilution)

Record foam height
over time

Click to download full resolution via product page

This diffuser stone test measures a defoamer's efficiency by quantifying the collapse of pre-generated foam

[1]. The foam volume is measured before and after adding the defoamer, with lower foam volumes indicating

better performance.

Interpretation and Selection Guide
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For Latex and Emulsion Production: If your work involves formulating or manufacturing latex,

acrylic, vinyl acetate emulsions, or water-based adhesives, Nopco NXZ appears to be the more

targeted choice. Its formulation is specifically indicated for preventing foam during such processes [1]

[3].

For Architectural Paints and Coatings: If your focus is on formulating final paint products,

especially architectural paints (both indoor and outdoor, flat and semi-gloss), SN-DEFOAMER 2000

may be more suitable. It is marketed for these applications and is noted for providing excellent, long-

lasting defoaming without defects like cratering [2].

Key Consideration: The terminology suggests Nopco NXZ may be more focused on preventing foam

(anti-foam), while SN-DEFOAMER 2000 is geared towards eliminating existing foam (defoamer) [4].

The optimal choice depends on whether the foam is an issue during the process or in the final product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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